Cas no 1203253-74-0 (2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide)

• Product Name: 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide
• CAS No: 1203253-74-0
• MF: C₂₁H₁₈ClN₃O₃
• MW: 395.838923931122
• CID: 6303147
• PubChem ID: 45503903
• Update Time: 2025-10-17

2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide
• AKOS024518318
• 2-chloro-N-(2-{[(3-methoxyphenyl)carbamoyl]amino}phenyl)benzamide
• 1203253-74-0
• F5777-0031
• CHEMBL4912359
• 2-chloro-N-[2-[(3-methoxyphenyl)carbamoylamino]phenyl]benzamide
• VU0520267-1
• 2-chloro-N-(2-(3-(3-methoxyphenyl)ureido)phenyl)benzamide

• Inchi： 1S/C21H18ClN3O3/c1-28-15-8-6-7-14(13-15)23-21(27)25-19-12-5-4-11-18(19)24-20(26)16-9-2-3-10-17(16)22/h2-13H,1H3,(H,24,26)(H2,23,25,27)
• InChI Key： IXBPOORSQDENLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC=CC=C1NC(NC1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 395.1036691g/mol
• Monoisotopic Mass: 395.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide

Comprehensive Overview of 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide (CAS No. 1203253-74-0)

2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide (CAS No. 1203253-74-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a chlorobenzamide core linked to a 3-methoxyphenyl urea moiety, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in modern drug development.

The compound's molecular structure, characterized by the presence of chloro and methoxy functional groups, contributes to its versatility in chemical reactions and binding affinity. Recent studies have explored its applicability in targeting enzymes and receptors involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents. Given the rise in autoimmune diseases and chronic inflammation, 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide is being investigated for its potential to address these health challenges.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict bioactive molecules. Platforms like AlphaFold and molecular docking simulations have been used to study its interactions with biological targets, a trend increasingly adopted by pharmaceutical companies. The integration of machine learning in compound screening has accelerated the identification of 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide as a candidate for further development, reflecting the intersection of chemistry and artificial intelligence.

From a synthetic chemistry perspective, the compound's carbamoylamino bridge offers opportunities for structural modifications, enabling the creation of derivatives with enhanced properties. This adaptability is crucial for optimizing pharmacokinetics and reducing off-target effects, a priority in precision medicine. Researchers are also investigating its stability under various pH conditions, a key consideration for oral bioavailability—a frequently searched topic in drug formulation forums.

Environmental and sustainability concerns have prompted studies on the compound's biodegradability and synthetic routes. Green chemistry principles are being applied to minimize waste during its production, addressing the demand for eco-friendly synthesis methods. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing, a subject widely discussed in scientific and industrial circles.

In summary, 2-chloro-N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)benzamide (CAS No. 1203253-74-0) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery, computational biology, and sustainable synthesis. Its multifaceted relevance ensures continued exploration, particularly in addressing contemporary health and technological challenges.